Cas no 953917-81-2 (2-(2-fluorophenoxy)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide
• CAS No: 953917-81-2
• MF: C₁₉H₂₃FN₂O₂S
• MW: 362.461527109146
• CID: 6272434
• PubChem ID: 16896275
• Update Time: 2025-10-31

2-(2-fluorophenoxy)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide
• 2-(2-fluorophenoxy)-N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)acetamide
• F5033-0969
• VU0630948-1
• AKOS024491666
• 953917-81-2
• 2-(2-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide
• 2-(2-fluorophenoxy)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]acetamide

• Inchi： 1S/C19H23FN2O2S/c20-17-5-1-2-6-18(17)24-14-19(23)21-12-15-7-9-22(10-8-15)13-16-4-3-11-25-16/h1-6,11,15H,7-10,12-14H2,(H,21,23)
• InChI Key： FJKPRTOOPHMWEO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1CCC(CNC(COC2C=CC=CC=2F)=O)CC1

Computed Properties

• Exact Mass: 362.14642732g/mol
• Monoisotopic Mass: 362.14642732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 69.8Ų

Additional information on 2-(2-fluorophenoxy)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide

Compound CAS No 953917-81-2: 2-(2-fluorophenoxy)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide

The compound with CAS No 953917-81-2, named 2-(2-fluorophenoxy)-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorophenoxy group, a thiophene ring, and a piperidine moiety, all connected through an acetamide functional group.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and material science. The presence of the fluorophenoxy group introduces electronic effects that can enhance the molecule's reactivity and stability. Meanwhile, the thiophene ring contributes aromaticity and potential conjugation pathways, which are crucial for electronic applications. The piperidine moiety adds structural rigidity and can serve as a scaffold for further functionalization.

One of the most intriguing aspects of this compound is its potential as a building block in organic synthesis. Researchers have explored its use in constructing bioactive molecules, particularly in the development of novel pharmaceutical agents. For instance, the acetamide group can act as a versatile site for further modifications, enabling the creation of derivatives with tailored pharmacokinetic properties.

Moreover, the integration of thiophene and piperidine moieties has been shown to influence the compound's solubility and bioavailability. These properties are critical in drug design, where balancing efficacy and delivery remains a significant challenge. Recent advancements in computational chemistry have allowed scientists to model these interactions more accurately, providing deeper insights into the compound's behavior in biological systems.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving nucleophilic substitutions and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce production time. Such methods are increasingly favored in modern organic chemistry due to their efficiency and scalability.

Another area of interest lies in the compound's environmental impact and degradation pathways. Studies have shown that under specific conditions, this compound undergoes hydrolysis to form less complex byproducts, which may have implications for its application in sustainable chemistry practices.

In conclusion, CAS No 953917-81-2 represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications. With ongoing research into its properties and potential uses, this compound continues to be a subject of interest for chemists and pharmacologists alike.